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Compound of Interest

Compound Name: Di-O-methylbergenin

Cat. No.: B1631227 Get Quote

For Immediate Release

[City, State] – This technical guide provides a comprehensive analysis of the spectroscopic

data for Di-O-methylbergenin, a derivative of the naturally occurring compound bergenin.

Tailored for researchers, scientists, and professionals in drug development, this document

details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS)

data, alongside experimental protocols and an examination of its biological significance.

Core Spectroscopic Data
The structural elucidation of Di-O-methylbergenin has been achieved through a combination

of advanced spectroscopic techniques. The following tables summarize the key quantitative

data obtained from ¹H NMR, ¹³C NMR, IR, and MS analyses.

Table 1: ¹H NMR Spectroscopic Data of 8,10-di-O-
methylbergenin
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

7.01 s H-7

4.88 d 10.0 H-4a

4.04 t 9.5 H-3

3.96 d 9.8 H-10b

3.89 s 8-OCH₃

3.87 s 10-OCH₃

3.75-3.85 m
H-2, H-4, H-11a, H-

11b

Table 2: ¹³C NMR Spectroscopic Data of 8,10-di-O-
methylbergenin
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Chemical Shift (δ) ppm Assignment

164.5 C-6

151.8 C-8

151.3 C-10

141.0 C-9

118.9 C-5

115.6 C-7

109.8 C-10a

81.9 C-4a

79.8 C-10b

74.5 C-3

72.1 C-2

70.0 C-4

61.8 C-11

56.3 8-OCH₃

56.1 10-OCH₃

Table 3: IR and MS Spectroscopic Data of 8,10-di-O-
methylbergenin

Spectroscopic Technique Characteristic Peaks/Values

IR (cm⁻¹)
3448 (O-H), 2925 (C-H), 1710 (C=O, ester),

1615, 1475 (C=C, aromatic), 1095 (C-O)

MS (m/z) 356 [M]⁺

Experimental Protocols
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The acquisition of high-quality spectroscopic data is paramount for accurate structural analysis.

The following section outlines the methodologies employed for the characterization of Di-O-
methylbergenin.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a Bruker Avance spectrometer operating at 400

MHz for proton and 100 MHz for carbon nuclei, respectively. Samples were dissolved in

deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) used as an internal standard.

Chemical shifts are reported in parts per million (ppm) relative to TMS, and coupling constants

(J) are given in Hertz (Hz). For the acquisition of ¹³C NMR data, broadband proton decoupling

was employed to simplify the spectra.

Infrared (IR) Spectroscopy
IR spectra were obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample

was prepared as a KBr pellet. The spectrum was recorded in the range of 4000-400 cm⁻¹. The

characteristic absorption bands are reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS)
Mass spectral data were acquired on a high-resolution mass spectrometer (HRMS) using

electrospray ionization (ESI) in positive ion mode. The sample was dissolved in methanol and

infused into the ion source. The mass-to-charge ratio (m/z) of the molecular ion was

determined.

Biological Activity and Signaling Pathways
Bergenin and its derivatives have garnered significant interest for their diverse pharmacological

activities, including immunosuppressive and anti-inflammatory effects[1][2][3]. These

compounds have been shown to modulate the production of key cytokines involved in the

immune response.

Immunosuppressive and Anti-inflammatory Effects
Studies on bergenin derivatives have demonstrated their ability to inhibit the proliferation of

splenocytes and modulate the secretion of cytokines such as interferon-gamma (IFN-γ),

interleukin-4 (IL-4), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6)[1][3][4][5][6].
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This suggests that Di-O-methylbergenin may exert its biological effects through the

modulation of T-helper cell (Th1/Th2) responses and other inflammatory pathways.

The diagram below illustrates a potential signaling pathway through which bergenin derivatives

may exert their immunosuppressive and anti-inflammatory effects.

Immune Cell (e.g., T-cell, Macrophage) Cellular Response

Di-O-methylbergenin Cell Surface ReceptorBinds to
Intracellular

Signaling Cascade
(e.g., NF-κB, MAPK)

Activates/Inhibits Transcription FactorsRegulates Cytokine Gene ExpressionControls
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Pro-inflammatory Cytokines
(TNF-α, IL-6, IFN-γ)

Modulation of
Immune Response

Click to download full resolution via product page

Figure 1: Proposed signaling pathway for the immunomodulatory effects of Di-O-
methylbergenin.

The experimental workflow for the spectroscopic analysis of Di-O-methylbergenin is outlined

in the following diagram.

Sample Preparation
(Di-O-methylbergenin)

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry
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Click to download full resolution via product page

Figure 2: Experimental workflow for the spectroscopic analysis of Di-O-methylbergenin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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